2-(3-Butoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
2-(3-Butoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
Brand Name:
Vulcanchem
CAS No.:
620117-64-8
VCID:
VC0384956
InChI:
InChI=1S/C23H23N3O5S/c1-4-5-11-30-16-8-6-7-15(12-16)19-18(20(27)17-10-9-13(2)31-17)21(28)22(29)26(19)23-25-24-14(3)32-23/h6-10,12,19,28H,4-5,11H2,1-3H3
SMILES:
CCCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=NN=C(S3)C)O)C(=O)C4=CC=C(O4)C
Molecular Formula:
C23H23N3O5S
Molecular Weight:
453.5g/mol
2-(3-Butoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
CAS No.: 620117-64-8
Main Products
VCID: VC0384956
Molecular Formula: C23H23N3O5S
Molecular Weight: 453.5g/mol
| CAS No. | 620117-64-8 |
|---|---|
| Product Name | 2-(3-Butoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one |
| Molecular Formula | C23H23N3O5S |
| Molecular Weight | 453.5g/mol |
| IUPAC Name | 2-(3-butoxyphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C23H23N3O5S/c1-4-5-11-30-16-8-6-7-15(12-16)19-18(20(27)17-10-9-13(2)31-17)21(28)22(29)26(19)23-25-24-14(3)32-23/h6-10,12,19,28H,4-5,11H2,1-3H3 |
| Standard InChIKey | XMNYSDBTSFDAPN-UHFFFAOYSA-N |
| SMILES | CCCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=NN=C(S3)C)O)C(=O)C4=CC=C(O4)C |
| Canonical SMILES | CCCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2C3=NN=C(S3)C)O)C(=O)C4=CC=C(O4)C |
| Solubility | 51 [ug/mL] |
| PubChem Compound | 4368409 |
| Last Modified | Nov 11 2021 |
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